Cas no 1270355-56-0 (2-(3-bromo-5-fluorophenyl)azetidine)

• Product Name: 2-(3-bromo-5-fluorophenyl)azetidine
• CAS No: 1270355-56-0
• MF: C₉H₉BrFN
• MW: 230.076864957809
• CID: 5962403
• PubChem ID: 126971170
• Update Time: 2025-06-07

2-(3-bromo-5-fluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-fluorophenyl)azetidine
• 1270355-56-0
• EN300-1895476

• Inchi： 1S/C9H9BrFN/c10-7-3-6(4-8(11)5-7)9-1-2-12-9/h3-5,9,12H,1-2H2
• InChI Key： KEIOWHWEIMYQQO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1CCN1)F

Computed Properties

• Exact Mass: 228.99024g/mol
• Monoisotopic Mass: 228.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 2-(3-bromo-5-fluorophenyl)azetidine

Professional Introduction to Compound with CAS No. 1270355-56-0 and Product Name: 2-(3-bromo-5-fluorophenyl)azetidine

The compound with the CAS number 1270355-56-0 and the product name 2-(3-bromo-5-fluorophenyl)azetidine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a bromo and fluoro substituent on a phenyl ring attached to an azetidine core, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery. The unique combination of these functional groups imparts distinct chemical properties, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of azetidine derivatives as pharmacophores. Azetidine, a five-membered nitrogen-containing heterocycle, is known for its ability to mimic the bioactive core structures found in many biologically relevant molecules. The introduction of bromo and fluoro atoms at specific positions on the phenyl ring enhances the compound's reactivity and selectivity, which are critical factors in medicinal chemistry. These modifications allow for further functionalization, enabling chemists to tailor the molecule's properties for specific biological targets.

One of the most compelling aspects of 2-(3-bromo-5-fluorophenyl)azetidine is its potential in the development of small-molecule inhibitors. The bromo substituent, in particular, is a well-known handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions facilitate the integration of additional pharmacophoric elements, enhancing binding affinity and selectivity against therapeutic targets. The fluoro group, on the other hand, is renowned for its ability to modulate metabolic stability and binding interactions at biological targets, making it an invaluable tool in drug design.

Recent studies have highlighted the utility of 2-(3-bromo-5-fluorophenyl)azetidine in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the bromo and fluoro substituents, researchers have been able to develop highly potent and selective kinase inhibitors. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are key targets in oncology research. The ability to fine-tune the electronic and steric properties of these inhibitors through strategic functionalization has opened new avenues for therapeutic intervention.

The integration of computational chemistry has further accelerated the development of 2-(3-bromo-5-fluorophenyl)azetidine-based drug candidates. Advanced molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting costly wet-lab experiments. This synergy between experimental chemistry and computational methods has significantly reduced the time-to-market for new drugs. Moreover, machine learning algorithms have been employed to identify novel structural motifs within this compound class, providing insights into potential drug-target interactions that may have been previously overlooked.

Another area where 2-(3-bromo-5-fluorophenyl)azetidine has made significant contributions is in the development of antimicrobial agents. Antibiotic resistance remains one of the most pressing challenges in global healthcare, necessitating the discovery of novel antibiotics with unique mechanisms of action. The structural features of this compound make it an attractive candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have demonstrated its efficacy against certain resistant bacterial strains, underscoring its potential as a lead compound for future antibiotic development.

The versatility of 2-(3-bromo-5-fluorophenyl)azetidine extends beyond its applications in oncology and antimicrobial research. It has also shown promise in neurodegenerative disease treatment. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by protein misfolding and aggregation. Small-molecule chaperones that can stabilize these misfolded proteins or promote their degradation have emerged as a promising therapeutic strategy. The unique structural framework of this compound allows it to interact with amyloid-beta plaques and tau aggregates, suggesting its potential as a therapeutic agent for these conditions.

In conclusion,2-(3-bromo-5-fluorophenyl)azetidine (CAS No. 1270355-56-0) represents a cornerstone in modern pharmaceutical chemistry. Its distinctive structural features enable diverse applications across multiple therapeutic areas, from cancer treatment to antimicrobial agents and neurodegenerative diseases. The ongoing research into this compound underscores its significance as a versatile scaffold for drug discovery efforts aimed at addressing some of humanity's most pressing health challenges.